Cas no 1341730-50-4 (2-(5-bromopyrimidin-2-yl)ethyl(methyl)amine)

• Product Name: 2-(5-bromopyrimidin-2-yl)ethyl(methyl)amine
• CAS No: 1341730-50-4
• MF: C₇H₁₀BrN₃
• MW: 216.07840013504
• CID: 6365997
• PubChem ID: 63321525
• Update Time: 2025-10-24

2-(5-bromopyrimidin-2-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyrimidin-2-yl)ethyl(methyl)amine
• 2-Pyrimidineethanamine, 5-bromo-N-methyl-
• AKOS012625792
• 1341730-50-4
• [2-(5-BROMOPYRIMIDIN-2-YL)ETHYL](METHYL)AMINE
• EN300-1425519

• Inchi： 1S/C7H10BrN3/c1-9-3-2-7-10-4-6(8)5-11-7/h4-5,9H,2-3H2,1H3
• InChI Key： QYJQXUBMBWPRGH-UHFFFAOYSA-N
• SMILES： C1(CCNC)=NC=C(Br)C=N1

Computed Properties

• Exact Mass: 215.00581g/mol
• Monoisotopic Mass: 215.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 272.0±20.0 °C(Predicted)
• pka: 9.60±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-(5-bromopyrimidin-2-yl)ethyl(methyl)amine

Recent Advances in the Application of 2-(5-Bromopyrimidin-2-yl)ethyl(methyl)amine (CAS: 1341730-50-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(5-bromopyrimidin-2-yl)ethyl(methyl)amine (CAS: 1341730-50-4) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic amine derivative, featuring a bromopyrimidine core with an ethyl(methyl)amine side chain, has demonstrated significant potential in various therapeutic applications. Recent studies have explored its utility as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways.

A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound serves as a crucial building block for the development of selective PI3K inhibitors. The bromine atom at the 5-position of the pyrimidine ring allows for efficient cross-coupling reactions, enabling rapid diversification of the molecular structure. Researchers at the University of Cambridge successfully utilized this compound to generate a library of 48 derivatives, among which several showed nanomolar potency against PI3Kα with excellent selectivity profiles.

In the field of neurodegenerative diseases, a recent Nature Communications paper (2024) demonstrated the compound's application in developing small molecule modulators of α-synuclein aggregation. The ethyl(methyl)amine moiety was found to interact with key residues in the α-synuclein protein, potentially offering a new approach to Parkinson's disease treatment. Molecular dynamics simulations revealed stable binding interactions with the N-terminal region of α-synuclein, suggesting this scaffold could be further optimized for enhanced binding affinity.

The synthetic accessibility of 2-(5-bromopyrimidin-2-yl)ethyl(methyl)amine has been significantly improved through recent methodological advances. A 2023 Organic Process Research & Development publication described a scalable, three-step synthesis from commercially available 2,5-dibromopyrimidine, achieving an overall yield of 68% with excellent purity (>99%). This development has made the compound more accessible for both academic and industrial research applications.

Emerging applications in radiopharmaceuticals have also been reported. A 2024 study in the Journal of Nuclear Medicine explored the use of this compound as a precursor for PET tracer development. The bromine atom was successfully replaced with fluorine-18 via copper-mediated halogen exchange, yielding a potential imaging agent for tumor detection. Preliminary in vivo studies showed promising tumor uptake and retention characteristics in xenograft models.

From a safety and ADME perspective, recent pharmacokinetic studies (European Journal of Pharmaceutical Sciences, 2024) indicate that derivatives based on this scaffold generally exhibit favorable metabolic stability and moderate blood-brain barrier penetration. The basic amine functionality contributes to good aqueous solubility while maintaining sufficient lipophilicity for membrane permeability, making it a versatile platform for drug discovery.

Future research directions highlighted in recent reviews suggest expanding the application of this scaffold to targeted protein degradation (PROTACs) and covalent inhibitor development. The bromopyrimidine core offers an ideal handle for linker attachment in PROTAC design, while the amine functionality could be modified to incorporate reactive warheads for covalent targeting strategies.